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Compound of Interest

Compound Name: GSK3326595

Cat. No.: B10829419

Introduction

GSK3326595 is a potent and selective inhibitor of Protein Arginine Methyltransferase 5
(PRMT5).[1] PRMTS is an enzyme that plays a crucial role in various cellular processes,
including cell growth and survival, by methylating histone and non-histone proteins.[2][3] In
several types of cancer, including breast cancer, PRMT5 is often overexpressed and its
increased activity is associated with tumor progression.[2][4] GSK3326595 exerts its anti-tumor
effects by inhibiting the enzymatic activity of PRMT5, leading to decreased cell proliferation and
the induction of apoptosis in cancer cells.[5][6] These application notes provide detailed
protocols for treating breast cancer cell lines with GSK3326595 and assessing its biological

effects.

Quantitative Data Summary

The following tables summarize the reported efficacy of GSK3326595 in various breast cancer
cell lines.

Table 1: In Vitro Growth Inhibition (gIC50) of GSK3326595 in Breast Cancer Cell Lines
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Cell Line Subtype gIC50 (nM) Assay Duration
MCF-7 Luminal A <1000 10 days
MDA-MB-468 Triple-Negative < 1000 Not Specified
Z-138 Not Specified Not Specified 6-day

JVM-2 Not Specified Not Specified Not Specified

glC50 represents the concentration of the inhibitor that causes a 50% reduction in cell growth.
Data compiled from multiple sources.[7][8]

Table 2: Cellular Symmetric Dimethylarginine (SDMA) Inhibition (EC50) by GSK3326595

Cell Line EC50 (nM)

Breast Cancer Cell Lines (Panel) 2-160

EC50 for SDMA represents the concentration of GSK3326595 that results in a 50% reduction
in the levels of symmetric dimethylarginine, a direct marker of PRMT5 activity.[7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by PRMT5 and the
general experimental workflow for studying the effects of GSK3326595.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7183334/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7183334/
https://www.researchgate.net/figure/PRMT5-inhibition-attenuates-growth-and-survival-in-cancer-cell-lines-A-Chemical_fig1_325997674
https://www.researchgate.net/figure/PRMT5-inhibition-leads-to-apoptosis-and-affects-cell-cycle-progression-A-D-MDA-MB-453_fig4_332274158
https://pmc.ncbi.nlm.nih.gov/articles/PMC6018746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6018746/
https://www.bocsci.com/product/gsk3326595-cas-1616392-22-3-7330.html
https://www.benchchem.com/product/b10829419#gsk3326595-treatment-protocol-for-breast-cancer-cell-lines
https://www.benchchem.com/product/b10829419#gsk3326595-treatment-protocol-for-breast-cancer-cell-lines
https://www.benchchem.com/product/b10829419#gsk3326595-treatment-protocol-for-breast-cancer-cell-lines
https://www.benchchem.com/product/b10829419#gsk3326595-treatment-protocol-for-breast-cancer-cell-lines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10829419?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

